Cas no 916420-40-1 (3-3-Fluoro-4-(trifluoromethyl)-phenylpropionic acid)

• Product Name: 3-3-Fluoro-4-(trifluoromethyl)-phenylpropionic acid
• CAS No: 916420-40-1
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• MDL: MFCD09025357
• CID: 2122515
• PubChem ID: 46737488
• Update Time: 2025-04-21

3-3-Fluoro-4-(trifluoromethyl)-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-trifluoromethylphenyl)propionic acid
• 3-(3-fluoro-4-trifluoromethyl-phenyl)-propionic acid
• DTXSID301233382
• DB-330682
• 3-[3-fluoro-4-(trifluoromethyl)phenyl]propanoic acid
• 3-Fluoro-4-(trifluoromethyl)benzenepropanoic acid
• JS-4543
• 916420-40-1
• MFCD09025357
• SCHEMBL585165
• 3-(3-Fluoro-4-(trifluoromethyl)phenyl)propanoic acid
• 3-(3-Fluoro-4-(trifluoromethyl)phenyl)propanoicacid
• AKOS015956587
• EN300-1932966
• 3-[3-Fluoro-4-(trifluoromethyl)-phenyl]propionic acid
• 3-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• 3-3-Fluoro-4-(trifluoromethyl)-phenylpropionic acid

• MDL： MFCD09025357
• Inchi： 1S/C10H8F4O2/c11-8-5-6(2-4-9(15)16)1-3-7(8)10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： MZAXOCZCRTUISW-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CCC(=O)O

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids